Cas no 895462-17-6 (2-2-(4-chlorobenzenesulfonyl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-2-(4-chlorobenzenesulfonyl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 895462-17-6
• MF: C₁₇H₁₇ClN₂O₄S₂
• MW: 412.910880804062
• CID: 5947742
• PubChem ID: 7254246
• Update Time: 2025-07-09

2-2-(4-chlorobenzenesulfonyl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-chlorobenzenesulfonyl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-[[2-(4-chlorophenyl)sulfonylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• F2536-0373
• HMS3523I20
• G856-7234
• 2-(2-((4-chlorophenyl)sulfonyl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• HMS1904A22
• 895462-17-6
• 2-[2-(4-chlorobenzenesulfonyl)acetamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• AKOS005008650
• CHEMBL1608033
• CCG-93538
• NCGC00136775-01

• Inchi： 1S/C17H17ClN2O4S2/c18-10-5-7-11(8-6-10)26(23,24)9-14(21)20-17-15(16(19)22)12-3-1-2-4-13(12)25-17/h5-8H,1-4,9H2,(H2,19,22)(H,20,21)
• InChI Key： BSEMTJHWYAOWRJ-UHFFFAOYSA-N
• SMILES： C1(NC(CS(C2=CC=C(Cl)C=C2)(=O)=O)=O)SC2CCCCC=2C=1C(N)=O

Computed Properties

• Exact Mass: 412.0318271g/mol
• Monoisotopic Mass: 412.0318271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-2-(4-chlorobenzenesulfonyl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Compound CAS No. 895462-17-6: A Comprehensive Overview

The compound with CAS No. 895462-17-6, known as 2-(4-chlorobenzenesulfonyl)acetamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring structure. The presence of a sulfonyl group and an acetamido substituent further enhances its chemical complexity and potential biological activity.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The sulfonyl group in this compound is known to confer stability and enhance bioavailability, making it a promising candidate for therapeutic applications. Researchers have also explored the role of sulfonyl-containing compounds in modulating enzyme activity, particularly in kinases and proteases, which are critical targets in disease treatment.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the benzothiophene ring system, followed by the introduction of the sulfonyl and acetamido groups. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of biological activity, this compound has shown potent inhibitory effects against several disease-related enzymes. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are involved in inflammation and pain signaling. Additionally, it has exhibited selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent. These findings have been corroborated by preclinical trials, which highlight its safety profile and efficacy.

The structural uniqueness of this compound lies in its tetrahydrobenzothiophene moiety, which provides a rigid framework for molecular interactions. This feature is crucial for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Furthermore, the presence of electron-withdrawing groups like the sulfonyl moiety enhances the molecule's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

From an environmental standpoint, researchers have investigated the biodegradability and ecotoxicity of this compound. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices in the pharmaceutical industry.

In conclusion, CAS No. 895462-17-6 represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. Its potential applications span across multiple therapeutic areas, making it a valuable asset for drug development pipelines. As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs.